Cas no 760212-55-3 (5-broMo-1,2-diphenyl-1H-benzo[d]iMidazole)

• Product Name: 5-broMo-1,2-diphenyl-1H-benzo[d]iMidazole
• CAS No: 760212-55-3
• MF: C₁₉H₁₃BrN₂
• MW: 349.223923444748
• CID: 1080999
• PubChem ID: 23094059
• Update Time: 2025-04-20

5-broMo-1,2-diphenyl-1H-benzo[d]iMidazole Chemical and Physical Properties

Names and Identifiers

• 5-broMo-1,2-diphenyl-1H-benzo[d]iMidazole
• 5-bromo-1,2-diphenyl-1H-Benzimidazole
• 5-bromo-1,2-diphenylbenzimidazole
• 1H-Benzimidazole,5-bromo-1,2-diphenyl
• SCHEMBL338245
• DTXSID80630566
• 760212-55-3
• 1H-Benzimidazole, 5-bromo-1,2-diphenyl-
• FT-0731121
• HASALPWGHPTQBW-UHFFFAOYSA-N
• A1-26371
• DA-37939

• Inchi： 1S/C19H13BrN2/c20-15-11-12-18-17(13-15)21-19(14-7-3-1-4-8-14)22(18)16-9-5-2-6-10-16/h1-13H
• InChI Key： HASALPWGHPTQBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC=CC=1)N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.02600
• Monoisotopic Mass: 348.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 5.45500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles